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Compound of Interest

Compound Name: Fluorocyclohexane

Cat. No.: B1294287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fluorocyclohexane (C₆H₁₁F) is a saturated cyclic monofluorinated alkane of significant

interest in medicinal chemistry and materials science. The introduction of a single fluorine atom

onto the cyclohexane ring imparts unique physicochemical properties, including altered

lipophilicity, metabolic stability, and conformational behavior, without drastically increasing

molecular size. This technical guide provides a comprehensive overview of the chemical

structure, properties, conformational analysis, synthesis, and reactivity of fluorocyclohexane,

intended to serve as a core resource for researchers in drug development and organic

synthesis. All quantitative data are summarized in structured tables, and key experimental

protocols are detailed.

Chemical Structure and Identification
Fluorocyclohexane consists of a six-membered cyclohexane ring where one hydrogen atom

is substituted by a fluorine atom. Its fundamental structural and identification details are

summarized below.
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Identifier Value

Chemical Formula C₆H₁₁F[1]

Molecular Weight 102.15 g/mol [1]

CAS Number 372-46-3[1]

IUPAC Name Fluorocyclohexane[1]

Synonyms Cyclohexyl fluoride[1]

SMILES C1CCC(CC1)F[1]

InChI Key GOBGVVAHHOUMDK-UHFFFAOYSA-N[1]

Physicochemical Properties
Fluorocyclohexane is a colorless, flammable liquid at room temperature.[1] Its key physical

and chemical properties are detailed in the table below, providing essential data for handling,

purification, and experimental design.

Property Value

Appearance Colorless liquid[1]

Melting Point 13 °C (286 K)[1]

Boiling Point 103 °C (376 K)[1]

Density 0.928 g/mL[1]

Flash Point 5 °C (278 K)[1]

Solubility in Water Insoluble[1]

Refractive Index (n20/D) 1.415

Conformational Analysis
Like cyclohexane, fluorocyclohexane exists predominantly in a chair conformation, which

undergoes rapid ring inversion at room temperature. This process results in an equilibrium
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between two chair conformers, where the fluorine substituent is either in an axial or an

equatorial position.
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Fluorocyclohexane
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or Deoxo-Fluor®
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Reactivity Profile
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SN2 / E2 Reactions

Very Slow / Requires
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Generally Unreactive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294287#fluorocyclohexane-chemical-structure-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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